Cas no 1806316-72-2 (Methyl 4-hydroxy-5-methylpyrimidine-6-acetate)
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-5-methylpyrimidine-6-acetate
-
- Inchi: 1S/C8H10N2O3/c1-5-6(3-7(11)13-2)9-4-10-8(5)12/h4H,3H2,1-2H3,(H,9,10,12)
- InChI Key: YHHQDHAFILRZNH-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=C(C)C(NC=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 305
- XLogP3: -0.5
- Topological Polar Surface Area: 67.8
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001645-250mg |
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate |
1806316-72-2 | 98% | 250mg |
$776.06 | 2022-03-31 | |
| Alichem | A039001645-500mg |
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate |
1806316-72-2 | 98% | 500mg |
$1,153.76 | 2022-03-31 | |
| Alichem | A039001645-1g |
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate |
1806316-72-2 | 98% | 1g |
$1,943.28 | 2022-03-31 |
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Methyl 4-hydroxy-5-methylpyrimidine-6-acetate
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate (CAS No. 1806316-72-2): A Comprehensive Overview
Methyl 4-hydroxy-5-methylpyrimidine-6-acetate, identified by its CAS number 1806316-72-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, with its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and biochemical studies.
The molecular structure of Methyl 4-hydroxy-5-methylpyrimidine-6-acetate consists of a pyrimidine core substituted with hydroxyl and methyl groups, making it a versatile intermediate in organic synthesis. The presence of these functional groups enhances its reactivity, allowing for diverse chemical modifications that can be exploited in the synthesis of more complex molecules.
In the context of contemporary research, this compound has been explored for its role in the development of novel therapeutic agents. Pyrimidine derivatives are well-known for their biological activity, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. For instance, studies have shown that derivatives of pyrimidine can exhibit antimicrobial, antiviral, and anticancer effects, making them valuable candidates for further investigation.
One of the most intriguing aspects of Methyl 4-hydroxy-5-methylpyrimidine-6-acetate is its potential as a building block for more complex pharmacophores. Researchers have utilized this compound to synthesize novel analogs that target specific biological pathways. For example, recent studies have focused on its application in the development of inhibitors for enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical trials, indicating their potential as future treatments for various malignancies.
The synthesis of Methyl 4-hydroxy-5-methylpyrimidine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also allow for the introduction of additional functional groups, further expanding the compound's utility.
From a biochemical perspective, the hydroxyl and methyl groups in Methyl 4-hydroxy-5-methylpyrimidine-6-acetate play crucial roles in determining its interaction with biological targets. The hydroxyl group can participate in hydrogen bonding, while the methyl group can influence the compound's lipophilicity and overall pharmacokinetics. These features make it an attractive scaffold for designing molecules with optimized biological activity.
The pharmaceutical industry has taken note of the potential of this compound and is actively investigating its applications in drug discovery. Several academic and industrial research teams have reported novel derivatives with improved efficacy and reduced side effects compared to existing therapies. These findings underscore the importance of Methyl 4-hydroxy-5-methylpyrimidine-6-acetate as a key intermediate in the development of next-generation pharmaceuticals.
Moreover, the compound's role in biochemical pathways has been explored beyond its direct therapeutic applications. It has been used as a tool compound to study enzyme mechanisms and metabolic pathways. By understanding how this compound interacts with biological systems, researchers can gain insights into disease processes and develop more targeted interventions.
The future prospects for Methyl 4-hydroxy-5-methylpyrimidine-6-acetate are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial drug development.
1806316-72-2 (Methyl 4-hydroxy-5-methylpyrimidine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)